Cas no 1232407-26-9 (Methyl 2-amino-3-fluoro-4-methylbenzoate)
1232407-26-9 structure
Product Name:Methyl 2-amino-3-fluoro-4-methylbenzoate
CAS No:1232407-26-9
MF:C9H10FNO2
MW:183.179605960846
MDL:MFCD26086678
CID:2136574
PubChem ID:58572446
Update Time:2024-11-06
Methyl 2-amino-3-fluoro-4-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-3-fluoro-4-methylbenzoate
- 1232407-26-9
- DA-33049
- MFCD26086678
- EN300-3103113
- SCHEMBL6743879
- Methyl 2-amino-3-fluoro-4-methylbenzoate
-
- MDL： MFCD26086678
- Inchi： 1S/C9H10FNO2/c1-5-3-4-6(9(12)13-2)8(11)7(5)10/h3-4H,11H2,1-2H3
- InChI Key： VYEICQWUGUNKHF-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=O)OC)C=CC=1C)N
Computed Properties
- Exact Mass: 183.06955672g/mol
- Monoisotopic Mass: 183.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 2.1
Methyl 2-amino-3-fluoro-4-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100851-250mg |
Methyl 2-amino-3-fluoro-4-methylbenzoate |
1232407-26-9 | 95% | 250mg |
$417.30 | 2023-09-03 | |
| Alichem | A019100851-1g |
Methyl 2-amino-3-fluoro-4-methylbenzoate |
1232407-26-9 | 95% | 1g |
$984.75 | 2023-09-03 | |
| Enamine | EN300-3103113-0.05g |
methyl 2-amino-3-fluoro-4-methylbenzoate |
1232407-26-9 | 95.0% | 0.05g |
$803.0 | 2025-03-19 | |
| Enamine | EN300-3103113-0.1g |
methyl 2-amino-3-fluoro-4-methylbenzoate |
1232407-26-9 | 95.0% | 0.1g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-3103113-0.25g |
methyl 2-amino-3-fluoro-4-methylbenzoate |
1232407-26-9 | 95.0% | 0.25g |
$880.0 | 2025-03-19 | |
| Enamine | EN300-3103113-0.5g |
methyl 2-amino-3-fluoro-4-methylbenzoate |
1232407-26-9 | 95.0% | 0.5g |
$919.0 | 2025-03-19 | |
| Enamine | EN300-3103113-1.0g |
methyl 2-amino-3-fluoro-4-methylbenzoate |
1232407-26-9 | 95.0% | 1.0g |
$956.0 | 2025-03-19 | |
| Enamine | EN300-3103113-2.5g |
methyl 2-amino-3-fluoro-4-methylbenzoate |
1232407-26-9 | 95.0% | 2.5g |
$1874.0 | 2025-03-19 | |
| Enamine | EN300-3103113-5.0g |
methyl 2-amino-3-fluoro-4-methylbenzoate |
1232407-26-9 | 95.0% | 5.0g |
$2774.0 | 2025-03-19 | |
| Enamine | EN300-3103113-10.0g |
methyl 2-amino-3-fluoro-4-methylbenzoate |
1232407-26-9 | 95.0% | 10.0g |
$4114.0 | 2025-03-19 |
Methyl 2-amino-3-fluoro-4-methylbenzoate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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